5,11-Bis{[tert-butyl(dimethyl)silyl]oxy}-1,8-dihydro-2H-[1]benzopyrano[4,3-d][1]benzoxepin-8-ol

• CAS No.: 554430-44-3
• Molecular Formula: C29H42O5Si2
• Molecular Weight: 526.8 g/mol
• IUPAC Name: 5,15-bis[[tert-butyl(dimethyl)silyl]oxy]-8,18-dioxatetracyclo[9.8.0.02,7.012,17]nonadeca-1(11),2(7),3,5,12(17),13,15-heptaen-19-ol
• InChI: InChI=1S/C29H42O5Si2/c1-28(2,3)35(7,8)33-19-12-14-23-24(17-19)31-16-15-22-21-13-11-20(34-36(9,10)29(4,5)6)18-25(21)32-27(30)26(22)23/h11-14,17-18,27,30H,15-16H2,1-10H3
• InChI Key: BCBMTVUVWQSYHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC2=C(C=C1)C3=C(C(O2)O)C4=C(C=C(C=C4)O[Si](C)(C)C(C)(C)C)OCC3

Description

5,11-Bis{[tert-butyl(dimethyl)silyl]oxy}-1,8-dihydro-2H-[1]benzopyrano[4,3-d][1]benzoxepin-8-ol is a useful research compound. Its molecular formula is C29H42O5Si2 and its molecular weight is 526.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,8-Bis-(tert-butyl-dimethyl-silyloxy)-11,12-dihydro-6,13-dioxa-benzo[3,4]cyclohepta[1,2-a]naphthalen-5-one (35 mg, 0.066 mmol) was dissolved in toluene (5 mL) and the resulting solution was cooled to −78° C. A solution of Dibal-H solution (70 μL, 1.5 M solution in toluene) was then added to above reaction mix at −78° C. The reaction mixture was stirred at −78° C. for 3 h. To the reaction mixture was then added methanol (0.5 mL), and then Rochelle solution (2 ml, 1M solution). The reaction mixture was gradually warmed to room temperature. The reaction mix was diluted with CH2Cl2 (30 mL), the organic layer was separated and dried over Na2SO4. The solution was filtered and evaporated to yield a crude product that was purified on SiO2 to yield the title compound as a solid.